Cas no 2098011-73-3 (1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2098011-73-3
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• MDL: MFCD29994112
• CID: 5043077
• PubChem ID: 121200252
• Update Time: 2025-06-15

1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid
• 1-(3,3,3-trifluoro-2-oxopropyl)pyrazole-4-carboxylic acid
• 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD29994112
• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)5(13)3-12-2-4(1-11-12)6(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： BTJNINCQTTYBGX-UHFFFAOYSA-N
• SMILES： FC(C(CN1C=C(C(=O)O)C=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles

Additional information on 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid (CAS: 2098011-73-3)

The compound 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid (CAS: 2098011-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and pyrazole moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid, highlighting its efficiency and scalability. The study demonstrated that the compound can be synthesized with high yield and purity, making it a viable intermediate for further derivatization. The presence of the trifluoromethyl group was noted to enhance the metabolic stability of derived compounds, a critical factor in drug development.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory activity against specific enzymes involved in inflammatory pathways. The results indicated that 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid exhibits moderate to strong inhibition, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The study also emphasized the role of the pyrazole ring in binding interactions with target enzymes.

Further research has investigated the compound's utility in agrochemical applications. A 2023 study in Pest Management Science demonstrated that derivatives of 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid exhibit potent herbicidal activity, with the trifluoromethyl group contributing to enhanced bioavailability and environmental stability. These findings open new avenues for the development of next-generation agrochemicals.

In summary, 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-pyrazole-4-carboxylic acid (CAS: 2098011-73-3) represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration and development. Future studies are expected to focus on optimizing its derivatives for specific therapeutic and agricultural applications.